Cas no 1339423-12-9 (2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide)

• Product Name: 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide
• CAS No: 1339423-12-9
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 6510436
• PubChem ID: 63921273
• Update Time: 2025-06-08

2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide
• 1H-1,2,4-Triazole-1-propanamide, α-cyclopropyl-α-(methylamino)-

• Inchi： 1S/C9H15N5O/c1-11-9(8(10)15,7-2-3-7)4-14-6-12-5-13-14/h5-7,11H,2-4H2,1H3,(H2,10,15)
• InChI Key： ZCUJCKGACVDVJB-UHFFFAOYSA-N
• SMILES： C(C1CC1)(NC)(C(=O)N)CN1N=CN=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 450.2±55.0 °C(Predicted)
• pka: 15.50±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide

Introduction to 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide (CAS No. 1339423-12-9) and Its Emerging Applications in Chemical Biology

2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide, identified by the chemical identifier CAS No. 1339423-12-9, represents a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropyl group, methylamino substituent, and 1H-1,2,4-triazole moiety, exhibits a combination of structural features that make it a promising candidate for further investigation in drug discovery and therapeutic development.

The cyclopropyl group in this compound contributes to its steric properties, potentially influencing both its binding affinity and metabolic stability. The presence of the methylamino functional group introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and may enhance solubility in polar environments. Additionally, the 1H-1,2,4-triazole ring is a well-known pharmacophore found in numerous bioactive molecules, known for its ability to modulate enzyme activity and receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of this compound more efficiently. Studies suggest that the structural framework of 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has prompted investigations into its potential as an anti-inflammatory agent or as a lead compound for the development of novel therapeutics.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are critical enzymes in cellular signaling pathways. The triazole moiety is particularly noteworthy for its role in modulating these pathways. For instance, triazole derivatives have been shown to interfere with the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

The cyclopropyl group's rigid structure may also contribute to the compound's binding specificity by restricting conformational flexibility at certain binding sites. This rigidity could enhance binding affinity while minimizing off-target effects. Furthermore, the methylamino substituent may serve as a hydrogen bond acceptor or donor depending on the local environment within the target protein or nucleic acid.

One of the most exciting aspects of this compound is its potential for further derivatization. The presence of multiple functional groups provides chemists with ample opportunities to modify its structure while retaining or enhancing its biological activity. For example, introducing additional heterocycles or altering the substitution pattern on the triazole ring could lead to novel analogs with improved pharmacokinetic properties or selectivity profiles.

Current research is also exploring synthetic routes to produce this compound more efficiently and at larger scales. Advances in green chemistry principles have encouraged researchers to develop sustainable methodologies that minimize waste and energy consumption. These efforts not only align with environmental concerns but also improve the economic feasibility of large-scale production.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the investigation of compounds like 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide. Predictive models can identify potential binding interactions and optimize lead structures before experimental validation becomes necessary. This high-throughput virtual screening approach has significantly reduced the time and resources required for hit identification.

Another area of interest is the compound's potential role in addressing multidrug resistance (MDR) in cancer therapy. MDR is a major challenge in oncology due to overexpression of efflux pumps that expel therapeutic agents from cancer cells. The unique structural features of this compound may allow it to circumvent these mechanisms by interacting with different targets or by inhibiting efflux pump activity directly.

The pharmacokinetic properties of 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide are also under scrutiny. Preliminary data suggest that it may exhibit moderate solubility in water and favorable metabolic stability, making it a promising candidate for oral administration. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

In conclusion, 2-cyclopropyl-2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanamide (CAS No. 1339423-12-9) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and emerging biological activities make it an attractive candidate for further exploration as a therapeutic agent or as a lead compound for drug development programs.